Cas no 475054-87-6 (2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 475054-87-6
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6453256
• PubChem ID: 2391513
• Update Time: 2025-06-09

2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0002731
• 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• EN300-26596221
• 475054-87-6
• AKOS002488869
• Z18837739
• {[4-(propan-2-yl)phenyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C18H20N2O3S/c1-12(2)13-6-8-14(9-7-13)20-16(21)11-23-18(22)15-5-4-10-19-17(15)24-3/h4-10,12H,11H2,1-3H3,(H,20,21)
• InChI Key： HRCRRVVWHCOMAU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

Professional Introduction to Compound with CAS No 475054-87-6 and Product Name: 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

The compound identified by the CAS number 475054-87-6 and the product name 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a nicotinate moiety and an isopropylphenylamino group, suggests a unique interaction profile that could be exploited for various biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in drug discovery. The nicotinate derivative present in this compound is particularly noteworthy, as nicotinic acid and its derivatives are well-known for their role in metabolic regulation and cardiovascular health. Studies have demonstrated that modifications at the 2-(methylthio)nicotinate core can significantly alter the pharmacokinetic properties of the molecule, making it a promising candidate for further investigation.

The presence of the 4-isopropylphenylamino group adds another layer of complexity to this compound, potentially influencing its binding affinity and selectivity. This structural feature is reminiscent of many pharmacologically active agents that have been successfully developed over the years. The combination of these elements suggests that this compound may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways, which are critical for therapeutic efficacy.

In the context of contemporary pharmaceutical research, there is a growing interest in molecules that can modulate inflammation and oxidative stress. The 2-oxoethyl moiety in this compound could play a role in these processes by interacting with biological targets involved in inflammation pathways. Preliminary studies have indicated that similar structural motifs can influence the activity of enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory responses.

The methylthio group is another notable feature of this compound, as sulfur-containing heterocycles are known to exhibit diverse biological activities. These groups can participate in redox reactions, influence protein conformation, or interact with thiols present in biological systems. The specific positioning of the methylthio group at the 2-position of the nicotinate ring suggests that it could be involved in stabilizing certain conformations or enhancing solubility, thereby improving bioavailability.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated organic transformations that highlight the expertise required to develop such molecules. The synthesis likely involves multi-step reactions, including condensation, nucleophilic substitution, and functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions may have been employed to construct the complex aromatic system present in the 4-isopropylphenylamino part of the molecule.

The pharmacological potential of this compound has not yet been fully explored, but its structural features suggest several possible applications. For instance, its ability to interact with biological targets related to inflammation and oxidative stress could make it relevant for conditions such as arthritis or neurodegenerative diseases. Additionally, its structural similarity to known bioactive agents may facilitate rapid optimization through structure-activity relationship (SAR) studies.

In conclusion, the compound with CAS No 475054-87-6 and product name 2-((4-Isopropylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a promising candidate for further pharmaceutical development. Its unique structural features and potential interactions with biological systems make it an intriguing subject for future research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping next-generation therapeutics.